Cas no 952-16-9 (5-Chloro-2-phenyl-1,3-benzothiazole)

5-Chloro-2-phenyl-1,3-benzothiazole is a benzothiazole derivative characterized by its chloro and phenyl substituents, which enhance its utility in organic synthesis and pharmaceutical applications. The compound exhibits notable stability and reactivity, making it a valuable intermediate in the development of heterocyclic compounds. Its structural features contribute to its potential use in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the chloro group at the 5-position and the phenyl ring at the 2-position offers selective functionalization opportunities, facilitating further chemical modifications. This compound is suitable for research applications requiring precise molecular frameworks with tailored electronic properties.

5-Chloro-2-phenyl-1,3-benzothiazole structure

952-16-9 structure

Product Name:5-Chloro-2-phenyl-1,3-benzothiazole

CAS No:952-16-9

MF:C₁₃H₈ClNS

MW:245.727320671082

MDL:MFCD08234962

CID:819717

PubChem ID:345180

Update Time:2025-06-09

5-Chloro-2-phenyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-phenyl-benzothiazole
- 5-chloro-2-phenyl-1,3-benzothiazole
- 5-CHLORO-2-PHENYLBENZO[D]THIAZOLE
- 5-chloro-2-phenylBenzothiazole
- 5-Chlor-2-phenyl-benzothiazol
- 952-16-9
- A922962
- NSC-402598
- doi:10.14272/SVTDXKPYBJXBJR-UHFFFAOYSA-N.1
- NSC402598
- SY046136
- 10.14272/SVTDXKPYBJXBJR-UHFFFAOYSA-N.1
- DTXSID80322979
- AKOS027381375
- EN300-134386
- MFCD08234962
- Z134926838
- AC7437
- DTXCID10274098
- HS-4557
- 5-Chloro-2-phenyl-1,3-benzothiazole
- MDL： MFCD08234962
- Inchi： 1S/C13H8ClNS/c14-10-6-7-12-11(8-10)15-13(16-12)9-4-2-1-3-5-9/h1-8H
- InChI Key： SVTDXKPYBJXBJR-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC=CC=1)S2

Computed Properties

Exact Mass: 245.00700
Monoisotopic Mass: 245.007
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 41.1A^2

Experimental Properties

Density: 1.339
Boiling Point: 389°Cat760mmHg
Flash Point: 189.1°C
Refractive Index: 1.689
PSA: 41.13000
LogP: 4.61670

5-Chloro-2-phenyl-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY046136-1g	5-Chloro-2-phenylbenzothiazole	952-16-9	≥95%	1g	¥3225.81	2025-04-11
Chemenu	CM530760-1g	5-Chloro-2-phenylbenzo[d]thiazole	952-16-9	97%	1g	$***	2023-05-29
eNovation Chemicals LLC	D915025-1g	5-Chloro-2-phenylbenzothiazole	952-16-9	95%	1g	$400	2023-09-03
Enamine	EN300-134386-0.05g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	0.05g	$153.0	2023-02-15
Enamine	EN300-134386-0.1g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	0.1g	$228.0	2023-02-15
Enamine	EN300-134386-0.25g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	0.25g	$325.0	2023-02-15
Enamine	EN300-134386-0.5g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	0.5g	$512.0	2023-02-15
Enamine	EN300-134386-1.0g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	1g	$0.0	2023-06-08
Enamine	EN300-134386-2.5g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	2.5g	$1287.0	2023-02-15
Enamine	EN300-134386-5.0g	5-chloro-2-phenyl-1,3-benzothiazole	952-16-9	95%	5.0g	$1903.0	2023-02-15